Cas no 14568-97-9 (2-Chloro-3-(4-methylphenyl)-1-propene)

• Product Name: 2-Chloro-3-(4-methylphenyl)-1-propene
• CAS No: 14568-97-9
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• MDL: MFCD00671935
• CID: 876710
• Update Time: 2026-04-29

2-Chloro-3-(4-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroprop-2-enyl)-4-methylbenzene
• 2-Chloro-3-(4-methylphenyl)-1-propene
• 2-Chloro-3-(4-methylphenyl)prop-1-ene
• 1-(2-chloroprop-2-en-1-yl)-4-methylbenzene
• 4-(2-Chloroallyl)toluene
• AG-D-89705
• CTK4C4651
• KB-169428
• OR01924

• MDL： MFCD00671935
• Inchi： InChI=1S/C10H11Cl/c1-8-3-5-10(6-4-8)7-9(2)11/h3-6H,2,7H2,1H3
• InChI Key： ZMXKUMKPRPSCQO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CC(=C)Cl

Computed Properties

• Exact Mass: 166.05503
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Chloro-3-(4-methylphenyl)-1-propene

Professional Introduction to Compound with CAS No. 14568-97-9 and Product Name: 1-(2-chloroprop-2-enyl)-4-methylbenzene

The compound with the CAS number 14568-97-9 and the product name 1-(2-chloroprop-2-enyl)-4-methylbenzene represents a significant area of interest in the field of pharmaceutical chemistry and molecular biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both a chloropropenyl moiety and a methylbenzene backbone suggests a versatile chemical framework that can be modified for various biological activities.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for new therapeutic agents. The structural motif of 1-(2-chloroprop-2-enyl)-4-methylbenzene aligns well with this trend, as it incorporates elements that are frequently explored in the design of bioactive molecules. Specifically, the double bond in the chloropropenyl group provides a site for further functionalization, while the aromatic ring system of methylbenzene offers a scaffold for interactions with biological targets.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The combination of a reactive alkene and an aromatic ring makes it an attractive candidate for further derivatization, enabling chemists to explore a wide range of pharmacophores. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and diversification of molecular structures are essential for identifying lead compounds.

Recent studies have highlighted the importance of 1-(2-chloroprop-2-enyl)-4-methylbenzene in the context of developing novel antimicrobial agents. The structural features of this compound suggest that it may exhibit properties conducive to disrupting bacterial cell membranes or inhibiting key enzymatic pathways. For instance, the electron-withdrawing nature of the chloropropenyl group could enhance its ability to interact with biological targets, while the aromatic ring may contribute to binding affinity through π-stacking interactions.

Moreover, the compound’s potential as a building block for more complex drug candidates has been explored in several cutting-edge research projects. By leveraging modern synthetic methodologies, researchers have been able to introduce additional functional groups onto the 1-(2-chloroprop-2-enyl)-4-methylbenzene scaffold, leading to novel derivatives with enhanced biological activity. These efforts have not only expanded the chemical space available for drug discovery but also provided valuable insights into structure-activity relationships within this class of compounds.

The pharmaceutical industry has shown particular interest in compounds that can modulate neurotransmitter systems, given their relevance to neurological disorders. The structural features of 1-(2-chloroprop-2-enyl)-4-methylbenzene, including its aromatic ring and alkene functionality, make it a promising candidate for further exploration in this area. Preliminary computational studies suggest that derivatives of this compound may interact with receptors or enzymes involved in neural signaling pathways, potentially leading to new treatments for conditions such as depression or anxiety.

In addition to its pharmaceutical applications, 1-(2-chloroprop-2-enyl)-4-methylbenzene has potential uses in materials science and agrochemical research. Its unique chemical properties make it suitable for developing novel polymers or specialty chemicals that exhibit specific functionalities. For example, researchers have investigated its use as a monomer in polymer synthesis, where its reactive sites could be exploited to create materials with tailored mechanical or thermal properties.

The synthesis of 1-(2-chloroprop-2-enyl)-4-methylbenzene itself presents an interesting challenge for organic chemists. Traditional methods often involve multi-step reactions that require careful optimization to achieve high yields and purity. However, advances in catalytic processes and green chemistry principles have opened up new avenues for more efficient synthetic routes. These innovations not only improve the practicality of producing this compound but also align with broader efforts to make chemical synthesis more sustainable and environmentally friendly.

As research continues to uncover new applications for 1-(2-chloroprop-2-enyl)-4-methylbenzene, its significance in both academic and industrial settings is likely to grow. The compound’s versatility as a synthetic intermediate and its potential biological activities make it a valuable asset in the ongoing quest for novel therapeutic agents. By leveraging cutting-edge chemical techniques and interdisciplinary collaboration, scientists are poised to unlock even greater possibilities for this remarkable molecule.